Eicosanol
Eicosanol
Icosan-1-ol is a long-chain primary fatty alcohol that is icosane in which one of the terminal methyl hydrogens is replaced by a hydroxy group. It has a role as a plant metabolite, a volatile oil component and a human metabolite. It is a long-chain primary fatty alcohol and an icosanol.
1-Eicosanol is a natural product found in Pyracantha angustifolia, Plumeria rubra, and other organisms with data available.
1-Eicosanol is a natural product found in Pyracantha angustifolia, Plumeria rubra, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
629-96-9
VCID:
VC20857110
InChI:
InChI=1S/C20H42O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h21H,2-20H2,1H3
SMILES:
CCCCCCCCCCCCCCCCCCCCO
Molecular Formula:
C20H42O
Molecular Weight:
298.5 g/mol
Eicosanol
CAS No.: 629-96-9
Reference Standards
VCID: VC20857110
Molecular Formula: C20H42O
Molecular Weight: 298.5 g/mol
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Description | Icosan-1-ol is a long-chain primary fatty alcohol that is icosane in which one of the terminal methyl hydrogens is replaced by a hydroxy group. It has a role as a plant metabolite, a volatile oil component and a human metabolite. It is a long-chain primary fatty alcohol and an icosanol. 1-Eicosanol is a natural product found in Pyracantha angustifolia, Plumeria rubra, and other organisms with data available. |
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CAS No. | 629-96-9 |
Product Name | Eicosanol |
Molecular Formula | C20H42O |
Molecular Weight | 298.5 g/mol |
IUPAC Name | icosan-1-ol |
Standard InChI | InChI=1S/C20H42O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h21H,2-20H2,1H3 |
Standard InChIKey | BTFJIXJJCSYFAL-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCCCCCCCO |
Canonical SMILES | CCCCCCCCCCCCCCCCCCCCO |
Boiling Point | 309 °C at 750 mm Hg; 222 °C at 3 mm Hg |
Colorform | White, wax-like solid WAX FROM ALC AND CRYSTALS FROM CHLOROFORM |
Density | 0.8405 at 20 °C/4 °C |
Flash Point | 195 °C |
Melting Point | 66.1 °C |
Physical Description | Pellets or Large Crystals, Other Solid; Other Solid; Liquid White waxy solid; [HSDB] White powder; [MSDSonline] Solid |
Solubility | Very soluble in acetone; soluble in petroleum ether; slightly soluble in ethanol, chloroform Soluble in hot benzene |
Synonyms | Eicosanol; Arachic Alcohol; Arachidic Alcohol; Arachidyl Alcohol; Eicosyl Alcohol; Hainol 20SS; NSC 120887; Nacol C 20; n-1-Eicosanol; n-Eicosanol |
Vapor Pressure | 0.00000004 [mmHg] |
PubChem Compound | 12404 |
Last Modified | Aug 15 2023 |
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